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Compound of Interest

Compound Name: Firuglipel

Cat. No.: B607458 Get Quote

For researchers and scientists handling Firuglipel, ensuring its proper disposal is a critical

component of laboratory safety and regulatory compliance. While specific disposal instructions

for Firuglipel are not readily available in public documentation, this guide provides a

framework for its safe handling and disposal based on established laboratory safety principles

for research-grade chemical compounds. This information is intended to supplement, not

replace, your institution's specific waste management protocols.

Core Principles for Chemical Disposal
When a Safety Data Sheet (SDS) with explicit disposal instructions is unavailable, a

conservative approach that treats the substance as potentially hazardous is recommended.

The following procedures are based on general best practices for the disposal of research

chemicals.

Quantitative Data Summary
While no quantitative data on disposal was found, the following information on Firuglipel's
properties is relevant for its handling and preparation for disposal.
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Property Value Source

Synonyms DS-8500a [1][2]

CAS Number 1371591-51-3 [2]

Molecular Formula C25H26FN3O5 [2]

Molecular Weight 467.50 g/mol [2]

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Short Term) 0 - 4 °C (days to weeks)

Storage (Long Term) -20 °C (months to years)

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

Step-by-Step Disposal Protocol for Firuglipel
The following protocol outlines the recommended steps for the disposal of Firuglipel in a

laboratory setting.

Personal Protective Equipment (PPE)
Before handling Firuglipel for disposal, ensure you are wearing the appropriate PPE:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Waste Classification and Segregation
In the absence of specific hazard information, Firuglipel waste should be treated as chemical

waste. It is crucial to not mix it with general waste or other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.
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Solid Waste: Collect any unused or expired solid Firuglipel, as well as any contaminated

materials (e.g., weigh boats, contaminated paper towels), in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Firuglipel (e.g., in DMSO) should be collected in a

designated, sealed, and clearly labeled hazardous liquid waste container. Do not dispose of

solutions containing Firuglipel down the drain.

Waste Container Labeling
Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "Firuglipel" and any solvents (e.g., "Dimethyl Sulfoxide")

The approximate concentration and quantity of the waste

The date the waste was first added to the container

Your name, laboratory, and contact information

Storage of Waste
Store the sealed and labeled waste containers in a designated satellite accumulation area

within your laboratory. This area should be secure and away from general laboratory traffic.

Final Disposal
Arrange for the collection of the hazardous waste through your institution's EHS department.

They will ensure the waste is transported and disposed of in compliance with all federal, state,

and local regulations.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of a research chemical like Firuglipel when a specific Safety Data Sheet is not

available.
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Caption: Workflow for the disposal of research chemicals without a specific SDS.
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GPR119 Signaling Pathway
Firuglipel is an agonist for the G protein-coupled receptor 119 (GPR119). Understanding its

mechanism of action can provide context for its use in the laboratory.
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Caption: Simplified signaling pathway of Firuglipel via the GPR119 receptor.

Disclaimer: This information is intended for guidance purposes for research professionals.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific waste disposal protocols and adhere to all applicable regulations. The absence of a

"hazardous" shipping classification does not necessarily mean the compound is non-hazardous

for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b607458?utm_src=pdf-body
https://www.benchchem.com/product/b607458?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Firuglipel.html
https://www.medkoo.com/products/30580
https://www.benchchem.com/product/b607458#firuglipel-proper-disposal-procedures
https://www.benchchem.com/product/b607458#firuglipel-proper-disposal-procedures
https://www.benchchem.com/product/b607458#firuglipel-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607458?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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